Cas no 13019-16-4 (2-Butyloct-2-enal)

2-Butyloct-2-enal Properties

Names and Identifiers

• 2-Butyloct-2-enal
• 2-BUTYL-2-OCTENAL
• 2-Octenal, 2-butyl-
• 2-n-Butyloct-2-enal
• 2-Octenal, 2-butyl, (Z)-
• 2-Hexylidenehexanal
• 2-Butyl-2-octen-1-al
• (E)-2-butyloct-2-enal
• (2Z)-2-BUTYLOCT-2-ENAL
• 2-Butyl-2-octenal, (2Z)-
• CS-0161425
• 2-Hexylidenehexanal, Z-
• LYGMPIZYNJGJKP-BENRWUELSA-N
• 82P740211E
• (2Z)-2-Butyl-2-octenal
• SCHEMBL18338965
• UNII-82P740211E
• 2-Octenal, 2-butyl-, (Z)-
• 2-Octenal, 2-butyl-, (2Z)-
• 99915-14-7
• DS-5714
• C72202
• AKOS016010683
• A925680
• 13019-16-4
• FEMA no. 4616, Z-
• (Z)-2-butyloct-2-enal
• Q27269343
• NS00096155
• Butyloctenal
• DTXSID20864348
• SCHEMBL730613
• LYGMPIZYNJGJKP-UHFFFAOYSA-N
• AKOS030227977
• 2-Butyl-2-octenal
• 2-HEXYLIDENEHEXANAL
• +Expand

• MDL： MFCD23701665
• InChIKey： LYGMPIZYNJGJKP-BENRWUELSA-N
• Inchi： InChI=1S/C12H22O/c1-3-5-7-8-10-12(11-13)9-6-4-2/h10-11H,3-9H2,1-2H3/b12-10-
• SMILES： CCCCC/C=C(CCCC)\C=O

Computed Properties

• Exact Mass: 182.16716
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 182.167065
• Heavy Atom Count: 13
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.88220
• PSA: 17.07
• Refractive Index: 1.443
• Boiling Point: 263 ºC
• Flash Point: 81 ºC
• FEMA: 4616 | 2-HEXYLIDENEHEXANAL
• Density: 0.838